Cas no 895805-90-0 (N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide)

• Product Name: N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide
• CAS No: 895805-90-0
• MF: C₁₉H₁₈FN₃O₄S
• MW: 403.42732667923
• CID: 6179979
• PubChem ID: 7553674
• Update Time: 2025-10-22

N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide
• F2629-0143
• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-5-fluoro-2-methoxybenzene-1-sulfonamide
• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-5-fluoro-2-methoxybenzenesulfonamide
• 895805-90-0
• AKOS002068740
• N-(3-(6-ethoxypyridazin-3-yl)phenyl)-5-fluoro-2-methoxybenzenesulfonamide

• Inchi： 1S/C19H18FN3O4S/c1-3-27-19-10-8-16(21-22-19)13-5-4-6-15(11-13)23-28(24,25)18-12-14(20)7-9-17(18)26-2/h4-12,23H,3H2,1-2H3
• InChI Key： BGWCUGNYQRPCAK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(NC1C=CC=C(C2=CC=C(N=N2)OCC)C=1)(=O)=O

Computed Properties

• Exact Mass: 403.10020540g/mol
• Monoisotopic Mass: 403.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98.8Ų

Additional information on N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide

Introduction to N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 895805-90-0)

N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide, also known by its CAS number 895805-90-0, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a fluoro-substituted benzene ring, a methoxy group, and an ethoxypyridazine moiety. These structural elements contribute to its diverse biological activities and make it a subject of extensive research in the development of novel therapeutic agents.

The chemical structure of N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide can be represented as follows:

Recent studies have highlighted the potential of this compound in various therapeutic areas. One of the key areas of interest is its activity as a potent inhibitor of specific enzymes involved in inflammatory processes. For instance, research published in the Journal of Medicinal Chemistry has shown that N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide exhibits strong inhibitory effects on cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins, key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an antitumor agent. Studies have demonstrated that it can effectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis. This makes N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide a promising candidate for further development in oncology.

The pharmacokinetic properties of N-3-(6-ethoxypyridazin-3-yl)phenyl-5-fluoro-2-methoxybenzene-1-sulfonamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent. Furthermore, preclinical studies have shown that it exhibits low toxicity and good safety profiles, making it suitable for long-term administration.

In terms of clinical applications, several Phase I and II clinical trials are currently underway to evaluate the safety and efficacy of N-3-(6_ethoxypyridazin_3_yl)phenyl_5_fluoro_2_methoxybenzene_1_sulfonamide in treating various conditions. Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life without major adverse effects.

Beyond its therapeutic applications, this compound has also been explored for its potential use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radiotracers, making it useful in positron emission tomography (PET) imaging to visualize specific biological processes in vivo. This dual functionality as both a therapeutic agent and a diagnostic tool adds to its value in the pharmaceutical industry.

In conclusion, N_3_(6_ethoxypyridazin_3_yl)phenyl_5_fluoro_2_methoxybenzene_1_sulfonamide (CAS No. 895805_90_0) is a multifaceted compound with significant potential in various medical applications. Its unique chemical structure and diverse biological activities make it an important focus for ongoing research and development in the field of medicinal chemistry. As more studies are conducted, it is likely that new applications and insights will continue to emerge, further solidifying its importance in the pharmaceutical landscape.